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Compound Focus: Esonarimod, (R)-

CAS No.: 176107-74-7

Cat. No.: S13231140

Available Information on Esonarimod

The search results identified two key publications on Esonarimod, but their research focus does not

encompass a direct comparison of the metabolic stability of its enantiomers.

Aspect Available Data from Search Results

Active The deacetylated metabolite is identified as pharmaceutically active; no significant
Metabolite difference in antirheumatic activity was found between its two enantiomers [1].
Synthetic A practical synthesis procedure for the racemic compound (R,S-Esonarimod) has
Methods been developed [2].

Other Other metabolites were detected in rat blood or urine and synthesized for use as
Metabolites analytical standards in clinical studies [1].

Metabolic Not available in the searched literature.

Stability Data

General Framework for Metabolic Stability Assessment
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While data for Esonarimod is unavailable, the methodology for conducting such a comparison is well-

established. The diagram below outlines a core experimental workflow used to generate the kind of

comparative data you're looking for.

Common Test Systems: 7
* Liver Microsomes
* Hepatocytes
* Recombinant Enzymes

Prepare Test Systems
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Key Parameters:
* Half-life (t1/2)
* Intrinsic Clearance (CLinr)
» Metabolite Profile
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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